Cas no 2627-35-2 (dodecyl dihydrogen phosphate)

• Product Name: dodecyl dihydrogen phosphate
• CAS No: 2627-35-2
• MF: C₁₂H₂₇O₄P
• MW: 266.314145326614
• MDL: MFCD00013946
• CID: 84424
• PubChem ID: 75816
• Update Time: 2025-05-24

dodecyl dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• dodecyl dihydrogen phosphate
• mono-n-Dodecyl phosphate
• mono-Lauryl phosphate~Phosphoric acid monododecyl ester
• Dodecyl acid phosphate
• Dihydrogen monolauryl phosphate
• Lauryl dihydrogen phosphate
• Phosphoric acid,monododecyl ester
• SY291317
• NSC-41919
• CBDivE_002844
• Q27890227
• HY-125802
• CHEMBL187711
• ETHFAC 102
• monolauryl phosphoric acid
• AKOS017343264
• DTXSID70880492
• NS00013623
• Phosphoric acid monododecyl ester
• PHOSPHANOL ML-200
• 2627-35-2
• lauryl monophosphate
• 12751-23-4
• Momo-dodecyl phosphate
• Phosphoric acid, monododecyl ester
• mono-N-Dodecyl phosphate, AldrichCPR
• CS-0099398
• 0K08L8GE2H
• n-dodecyl phosphate
• Dihydrogen monolauryl phosphate;mono-Dodecyl phosphate
• Lauryl phosphate
• DODECANYL PHOSPHATE
• Monolauryl phosphate
• UNII-0K08L8GE2H
• ROMOL MAP H
• NSC41919
• dodecyl phosphoric acid
• NIKKOL PHOSTEN HLP
• dodecylphosphate
• NSC 41919
• Dodecyl dihydrogen phosphate #
• monolaurylphosphoric acid
• EINECS 220-095-4
• MFCD00013946
• (dodecyloxy)phosphonic acid
• dodecyl phosphate
• J-016361
• Monododecyl phosphate
• SCHEMBL65138
• F87061
• BDBM50170854

• MDL： MFCD00013946
• Inchi： 1S/C12H27O4P/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15/h2-12H2,1H3,(H2,13,14,15)
• InChI Key： TVACALAUIQMRDF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCCCCCCCC
• BRN： 1710518

Computed Properties

• Exact Mass: 266.16481
• Monoisotopic Mass: 266.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: Not available
• Density: 1.056±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68-70 ºC
• Boiling Point: 385.5ºC at 760mmHg
• Flash Point: 187ºC
• Water Partition Coefficient: Insoluble in water.
• PSA: 66.76
• LogP: 4.01660
• Solubility: Not available
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

dodecyl dihydrogen phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3261
• Hazard Category Code： 36/37/38-43-41-37/38
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S45: in case of accident or discomfort, go to the doctor for help immediately (preferably take the product container label). S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on dodecyl dihydrogen phosphate

Introduction to Dodecyl Dihydrogen Phosphate (CAS No. 2627-35-2) in Modern Chemical and Biomedical Applications

Dodecyl Dihydrogen Phosphate, with the chemical formula C₁₂H₂₅PO₄, is a compound of significant interest in the fields of surfactants, corrosion inhibitors, and biomedical applications. Its molecular structure, featuring a long hydrophobic dodecyl chain and a polar phosphate group, endows it with unique properties that make it valuable in various industrial and research settings. This article explores the compound’s characteristics, synthesis methods, industrial applications, and recent advancements in biomedical research.

The CAS No. 2627-35-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across different studies. The presence of the dihydrogen phosphate group contributes to its ability to form stable complexes with metal ions, making it an effective corrosion inhibitor in industrial systems. Additionally, its amphiphilic nature allows it to act as a surfactant, facilitating processes such as emulsification and wetting.

In industrial applications, Dodecyl Dihydrogen Phosphate is widely used as an additive in detergents and cleaning agents due to its ability to enhance the efficiency of surfactant systems. Its compatibility with other chemicals makes it a preferred choice for formulating environmentally friendly cleaning products. Furthermore, its role as a corrosion inhibitor has been explored in metal treatment processes, where it helps prevent oxidative degradation of metals in harsh environments.

Recent research has highlighted the potential of Dodecyl Dihydrogen Phosphate in biomedical applications. Studies have demonstrated its ability to modulate cellular processes by interacting with biological membranes. The compound’s amphiphilic properties allow it to disrupt bacterial cell membranes, making it a candidate for antimicrobial formulations. Additionally, its ability to chelate metal ions has been investigated for its potential use in targeted drug delivery systems.

The synthesis of Dodecyl Dihydrogen Phosphate typically involves the reaction of dodecyl alcohol with phosphoric acid or phosphorus pentoxide under controlled conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent industry standards. These methods often incorporate green chemistry principles to minimize waste and energy consumption.

One of the most promising areas of research involving Dodecyl Dihydrogen Phosphate is its application in nanotechnology. The compound’s ability to stabilize nanoparticles has been exploited in drug delivery systems, where it helps maintain particle integrity and enhances bioavailability. Furthermore, its use as a surface modifier has enabled the development of novel materials with tailored properties for biomedical implants.

The impact of Dodecyl Dihydrogen Phosphate on biomedical research is further underscored by its role in regenerative medicine. Studies have shown that this compound can promote cell adhesion and proliferation when used as a coating for medical devices. This property makes it an attractive candidate for developing biocompatible scaffolds that support tissue engineering applications.

In conclusion, Dodecyl Dihydrogen Phosphate (CAS No. 2627-35-2) is a versatile compound with broad applications across multiple industries. Its unique chemical properties make it invaluable in surfactant formulations, corrosion inhibition, and biomedical research. As advancements continue to emerge, the potential uses for this compound are likely to expand further, driving innovation in both industrial and scientific domains.